Cas no 959150-64-2 (2-(2,6-Dioxopiperidin-3-yl)-4-iodoisoindoline-1,3-dione)
2-(2,6-Dioxopiperidin-3-yl)-4-iodoisoindoline-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,6-dioxopiperidin-3-yl)-4-iodoisoindoline-1,3-dione
- BP-28361
- BS-46198
- 959150-64-2
- EN300-7460596
- SCHEMBL21946653
- MFCD31735040
- E83648
- 2-(2,6-dioxopiperidin-3-yl)-4-iodo-2,3-dihydro-1H-isoindole-1,3-dione
- SY289279
- 2-(2,6-dioxopiperidin-3-yl)-4-iodoisoindole-1,3-dione
- Z3847488926
- CS-0112071
- CHEMBL277581
- 2-(2,6-Dioxopiperidin-3-yl)-4-iodoisoindoline-1,3-dione
-
- Inchi: 1S/C13H9IN2O4/c14-7-3-1-2-6-10(7)13(20)16(12(6)19)8-4-5-9(17)15-11(8)18/h1-3,8H,4-5H2,(H,15,17,18)
- InChI Key: VXDTWULFGNROJV-UHFFFAOYSA-N
- SMILES: IC1=CC=CC2=C1C(N(C2=O)C1C(NC(CC1)=O)=O)=O
Computed Properties
- Exact Mass: 383.96070g/mol
- Monoisotopic Mass: 383.96070g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 507
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 83.6
2-(2,6-Dioxopiperidin-3-yl)-4-iodoisoindoline-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1251141-5g |
2-(2,6-Dioxopiperidin-3-yl)-4-iodoisoindoline-1,3-dione |
959150-64-2 | 98% | 5g |
$155 | 2024-06-05 | |
| Key Organics Ltd | BS-46198-1G |
2-(2,6-Dioxopiperidin-3-yl)-4-iodoisoindoline-1,3-dione |
959150-64-2 | >97% | 1g |
£130.00 | 2025-02-08 | |
| Key Organics Ltd | BS-46198-5G |
2-(2,6-Dioxopiperidin-3-yl)-4-iodoisoindoline-1,3-dione |
959150-64-2 | >97% | 5g |
£320.00 | 2025-02-08 | |
| eNovation Chemicals LLC | Y1251141-10g |
2-(2,6-Dioxopiperidin-3-yl)-4-iodoisoindoline-1,3-dione |
959150-64-2 | 98% | 10g |
$220 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1251141-25g |
2-(2,6-Dioxopiperidin-3-yl)-4-iodoisoindoline-1,3-dione |
959150-64-2 | 98% | 25g |
$415 | 2024-06-05 | |
| Ambeed | A1215362-25g |
2-(2,6-Dioxopiperidin-3-yl)-4-iodoisoindoline-1,3-dione |
959150-64-2 | 98% | 25g |
$481.0 | 2025-04-14 | |
| Ambeed | A1215362-250mg |
2-(2,6-Dioxopiperidin-3-yl)-4-iodoisoindoline-1,3-dione |
959150-64-2 | 98% | 250mg |
$25.0 | 2025-04-14 | |
| Ambeed | A1215362-1g |
2-(2,6-Dioxopiperidin-3-yl)-4-iodoisoindoline-1,3-dione |
959150-64-2 | 98% | 1g |
$30.0 | 2025-04-14 | |
| Ambeed | A1215362-5g |
2-(2,6-Dioxopiperidin-3-yl)-4-iodoisoindoline-1,3-dione |
959150-64-2 | 98% | 5g |
$115.0 | 2025-04-14 | |
| Enamine | EN300-7460596-0.05g |
2-(2,6-dioxopiperidin-3-yl)-4-iodo-2,3-dihydro-1H-isoindole-1,3-dione |
959150-64-2 | 95.0% | 0.05g |
$19.0 | 2025-03-11 |
2-(2,6-Dioxopiperidin-3-yl)-4-iodoisoindoline-1,3-dione Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on 2-(2,6-Dioxopiperidin-3-yl)-4-iodoisoindoline-1,3-dione
Introduction to 2-(2,6-Dioxopiperidin-3-yl)-4-iodoisoindoline-1,3-dione (CAS No. 959150-64-2)
2-(2,6-Dioxopiperidin-3-yl)-4-iodoisoindoline-1,3-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 959150-64-2, this molecule represents a unique structural framework that combines a piperidine ring with an isoindoline core, both of which are known for their versatile biological activities. The presence of an iodine substituent at the 4-position and a dioxopiperidine moiety at the 2-position introduces additional reactivity, making it a valuable scaffold for drug discovery and synthetic chemistry.
The compound's structure is particularly intriguing due to its potential to serve as a precursor in the synthesis of more complex molecules. The dioxopiperidine group, characterized by its oxygen atoms, can participate in various chemical reactions, including nucleophilic substitution and metal-catalyzed cross-coupling reactions. This flexibility allows researchers to modify the molecule in multiple ways, enabling the exploration of diverse pharmacological profiles.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. Isoindoline derivatives, in particular, have shown promise as inhibitors of enzymes involved in cancer metabolism and inflammation. The incorporation of an iodine atom into the isoindoline ring enhances its utility as a handle for further functionalization, facilitating the creation of novel therapeutic agents.
In the context of modern drug design, 2-(2,6-Dioxopiperidin-3-yl)-4-iodoisoindoline-1,3-dione represents a convergence of structural complexity and functional diversity. The dioxopiperidine moiety is known to exhibit bioisosteric properties with other oxygen-containing heterocycles, such as pyrazoles and oxazoles, which are frequently found in bioactive molecules. This characteristic makes it an attractive candidate for developing drugs that target specific biological pathways.
The iodine substituent at the 4-position of the isoindoline ring is particularly noteworthy. Iodinated aromatic compounds are widely used in pharmaceuticals due to their ability to undergo palladium-catalyzed cross-coupling reactions, which are essential for constructing complex molecular architectures. This reactivity has been leveraged in the synthesis of small-molecule inhibitors and imaging agents, underscoring the compound's potential utility in medicinal chemistry.
Recent studies have demonstrated that dioxopiperidine-containing compounds exhibit interesting pharmacological properties. For instance, derivatives of this scaffold have been investigated for their antimicrobial and anti-inflammatory effects. The oxygen atoms in the dioxopiperidine ring contribute to hydrogen bonding interactions with biological targets, which can modulate enzyme activity and receptor binding. These interactions are critical for achieving high selectivity and efficacy in drug design.
The structural features of 2-(2,6-Dioxopiperidin-3-yl)-4-iodoisoindoline-1,3-dione also make it a promising candidate for developing kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways and are frequently implicated in diseases such as cancer. By targeting specific kinases with highly selective inhibitors, it is possible to disrupt aberrant signaling networks that drive disease progression. The iodine atom provides a site for further functionalization via cross-coupling reactions, allowing researchers to tailor the molecule's properties to achieve optimal inhibitory activity.
In addition to its potential as a kinase inhibitor, this compound has been explored as a building block for more complex scaffolds. Researchers have utilized its reactive sites to construct novel heterocyclic systems with enhanced biological activity. For example, palladium-catalyzed borylation or stannylation of the iodine atom can introduce new functional groups that facilitate further derivatization.
The synthesis of 2-(2,6-Dioxopiperidin-3-yl)-4-iodoisoindoline-1,3-dione involves multi-step organic transformations that highlight its synthetic accessibility despite its complexity. Key steps typically include cyclization reactions to form the isoindoline core followed by functional group interconversions to introduce the dioxopiperidine moiety and the iodine substituent. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds.
The compound's stability under various conditions is another important consideration in pharmaceutical applications. Studies have shown that it maintains its structural integrity under controlled storage conditions but can undergo degradation when exposed to extreme pH levels or light exposure. These findings are crucial for optimizing its use in drug formulations and ensuring long-term shelf life.
Computational modeling has also played a significant role in understanding the behavior of 2-(2,6-Dioxopiperidin-3-yl)-4-iodoisoindoline-1,3-dione both chemically and biologically. Molecular dynamics simulations have been used to predict how this molecule interacts with biological targets at an atomic level. These insights help guide experimental efforts by identifying key residues involved in binding and optimizing drug-like properties such as solubility and metabolic stability.
In conclusion,2-(2,6-Dioxopiperidin-3-yl)-4-iodoisoindoline-1,3-dione (CAS No. 959150-64-2) is a structurally sophisticated compound with significant potential in pharmaceutical research. Its unique combination of reactive sites makes it an invaluable tool for developing new drugs targeting various diseases including cancer and inflammatory disorders. As research continues to uncover new applications for this molecule,dioxopiperidine-containing compounds will undoubtedly remain at the forefront of medicinal chemistry innovation.
959150-64-2 (2-(2,6-Dioxopiperidin-3-yl)-4-iodoisoindoline-1,3-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)